Cas no 6193-98-2 ((8R,9S,10R,13S,14S)-13-Methylspiro[1,2,4,7,8,9,10,11,12,14,15,16-dodecahydrocyclopenta[a]phenanthrene-3,2'-1,3-dioxolane]-17-one)
6193-98-2 structure
Product Name:(8R,9S,10R,13S,14S)-13-Methylspiro[1,2,4,7,8,9,10,11,12,14,15,16-dodecahydrocyclopenta[a]phenanthrene-3,2'-1,3-dioxolane]-17-one
CAS No:6193-98-2
MF:C20H28O3
MW:316.434526443481
CID:2670523
Update Time:2023-08-06
(8R,9S,10R,13S,14S)-13-Methylspiro[1,2,4,7,8,9,10,11,12,14,15,16-dodecahydrocyclopenta[a]phenanthrene-3,2'-1,3-dioxolane]-17-one Chemical and Physical Properties
Names and Identifiers
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- 17-Oxoestr-5-en-3-one ethylene acetal
- (8R,9S,10R,13S,14S)-13-Methylspiro[1,2,4,7,8,9,10,11,12,14,15,16-dodecahydrocyclopenta[a]phenanthren
- (8R,9S,10R,13S,14S)-13-Methylspiro[1,2,4,7,8,9,10,11,12,14,15,16-dodecahydrocyclopenta[a]phenanthrene-3,2'-1,3-dioxolane]-17-one
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- Inchi: 1S/C20H28O3/c1-19-8-6-15-14-7-9-20(22-10-11-23-20)12-13(14)2-3-16(15)17(19)4-5-18(19)21/h2,14-17H,3-12H2,1H3/t14-,15+,16+,17-,19-/m0/s1
- InChI Key: BEHDBDKCIVYEIX-ATIFRJIPSA-N
- SMILES: O1CCOC21CC[C@H]1C(C2)=CC[C@@H]2[C@@H]1CC[C@]1(C)C(CC[C@@H]21)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 23
- Rotatable Bond Count: 0
- Complexity: 559
- Topological Polar Surface Area: 35.5
(8R,9S,10R,13S,14S)-13-Methylspiro[1,2,4,7,8,9,10,11,12,14,15,16-dodecahydrocyclopenta[a]phenanthrene-3,2'-1,3-dioxolane]-17-one Related Literature
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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